![molecular formula C7H4FIN2 B1325028 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine CAS No. 1015610-23-7](/img/structure/B1325028.png)
5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine
Overview
Description
5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the empirical formula C7H4FIN2. It has a molecular weight of 262.02 . This compound is a part of a collection of unique chemicals provided for early discovery researchers .
Molecular Structure Analysis
The molecular structure of 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine can be represented by the SMILES stringFc1cnc2[nH]ccc2c1I
. The InChI representation is 1S/C7H4FIN2/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H,10,11)
. Physical And Chemical Properties Analysis
5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : The compound 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine has been synthesized through various methods. For instance, a study presents two routes for preparing 4-fluoro-1H-pyrrolo[2,3-b]pyridine, a related compound, from 1H-pyrrolo[2,3-b]pyridine N-oxide, involving regioselective fluorination techniques (Thibault et al., 2003).
Chemical Reactivity and Modifications : There's significant research on modifying pyrrolo[2,3-b]pyridine derivatives for various applications. For example, the synthesis of 2-((1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino)-5- fluoronicotinic acid, a key pharmaceutical intermediate, was achieved through palladium-catalyzed cyanation/reduction sequence (Wang et al., 2006).
Biomedical Research
Kinase Inhibition : Certain derivatives of pyrrolo[2,3-b]pyridine, including compounds structurally similar to 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine, have been studied for their potential as kinase inhibitors. A study details the docking and QSAR analysis of these derivatives as c-Met kinase inhibitors (Caballero et al., 2011).
Anticancer Properties : Research into nortopsentin analogues, which include 1H-pyrrolo[2,3-b]pyridine derivatives, demonstrated significant antitumor activity in models of diffuse malignant peritoneal mesothelioma, a rare and aggressive cancer. These compounds acted as cyclin-dependent kinase 1 inhibitors (Carbone et al., 2013).
Applications in Molecular Imaging
- Radioactive Tracers : The compound 3-[[4-(4-[18F] fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, similar in structure to 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine, was synthesized for imaging dopamine D4 receptors. It involved electrophilic fluorination of a precursor and showed potential in brain imaging studies (Eskola et al., 2002).
Other Scientific Applications
Fluorescent Chemosensors : Pyrrolo[3,4-c]pyridine-based fluorescent chemosensors, which are closely related to 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine, have been developed for Fe3+/Fe2+ sensitivity. These were applied in imaging Fe3+ in living cells, demonstrating their utility in biological imaging and sensing applications (Maity et al., 2018).
Biocide Potential : Studies on halogenated indoles and pyrrolo[2, 3-b] pyridine derivatives have shown potential biocide applications for plant-parasitic nematodes and insects. These compounds demonstrated effectiveness against various pests, suggesting a role in agricultural pest control (Rajasekharan et al., 2019).
Safety and Hazards
properties
IUPAC Name |
5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FIN2/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTZNXOHCFQLAGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=C(C(=C21)I)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00640167 | |
Record name | 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00640167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
CAS RN |
1015610-23-7 | |
Record name | 5-Fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00640167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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